1-(2-(Benzo[d][1,3]dioxol-5-yl)-7-methoxy-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-7-methoxyspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone
• InChI: InChI=1S/C24H25N3O5/c1-15(28)26-10-8-24(9-11-26)27-19(17-4-3-5-21(29-2)23(17)32-24)13-18(25-27)16-6-7-20-22(12-16)31-14-30-20/h3-7,12,19H,8-11,13-14H2,1-2H3
• InChI Key: RAQGOWHTSRZIGH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC5=C(C=C4)OCO5)C6=C(O2)C(=CC=C6)OC
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a benzo[d][1,3]dioxol-5-yl group, which is a common motif in many bioactive compounds. The molecule also contains a methoxy group and a spiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4’-piperidin] moiety, which could contribute to its potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several ring systems and functional groups. The benzo[d][1,3]dioxol-5-yl group is a planar aromatic system, while the spiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4’-piperidin] moiety would add significant three-dimensional structure to the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. The benzo[d][1,3]dioxol-5-yl group could potentially undergo electrophilic aromatic substitution reactions, while the methoxy group could be involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in polar solvents.

Scientific Research Applications

Anticancer Properties

• Researchers have investigated the anticancer potential of this compound. Its spirooxazine core and methoxy group contribute to its activity against cancer cells. .

Anti-inflammatory Effects

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Molecular Modeling and Drug Design

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Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Further studies would be needed to fully characterize this compound, including its synthesis, physical and chemical properties, biological activity, and potential applications.